Cas no 1210824-60-4 (7-Fluoro-4-hydroxyquinazoline)

• Product Name: 7-Fluoro-4-hydroxyquinazoline
• CAS No: 1210824-60-4
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD05664874
• CID: 3148383
• PubChem ID: 135398496
• Update Time: 2025-06-07

7-Fluoro-4-hydroxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-hydroxyquinazoline
• 7-FLUORO-4(3H)-QUINAZOLINONE
• MFCD05664874
• F1029
• AKOS015917999
• 16499-57-3
• 7-Fluoro-3,4-dihydroquinazolin4-one
• 7-Fluoroquinazolin-4-(3H)-one
• CHEMBL1949849
• 7-Fluoro-quinazolin-4-ol
• AKOS005063822
• F15666
• F2167-7140
• 7-FLUORO-3H-QUINAZOLIN-4-ONE
• 4(1H)-Quinazolinone, 7-fluoro-
• MFCD07689443
• SCHEMBL24819
• AKOS005137260
• Z133595436
• PB18807
• 7-fluoro-3-hydroquinazolin-4-one
• DB-012339
• 634-947-1
• DB-333746
• AB1098
• 7-fluoro-4-quinazolinone
• 7-Fluoro-3,4-dihydroquinazolin-4one
• 7-FLUORO-3,4-DIHYDROQUINAZOLIN-4-ONE
• 7-fluoroquinazoline-4-one
• CS-M0990
• 7-FLURO-3H-QUINAZOLIN-4-ONE
• 1210824-60-4
• AC3204
• BCP27362
• PWA
• 7-Fluoroquinazolin-4-ol
• AC-8530
• SY038673
• 7-Fluoro-4-quinazolone
• KCORZHJVTZIZFD-UHFFFAOYSA-N
• FS-2639
• DTXSID60426989
• HMS1734C04
• 7-Fluoroquinazolin-4(1H)-one
• SY034747
• DTXCID80377823
• 7-fluoro-1H-quinazolin-4-one
• 7-fluoroquinazoline-4(3H)-one
• 7-Fluoro-4-quinazolinol
• 7-Fluoroquinazolin-4(3H)-one
• EN300-15355

• MDL： MFCD05664874
• Inchi： 1S/C8H5FN2O/c9-5-1-2-6-7(3-5)10-4-11-8(6)12/h1-4H,(H,10,11,12)
• InChI Key： KCORZHJVTZIZFD-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(NC=NC=2C=1)=O

Computed Properties

• Exact Mass: 164.03859095Da
• Monoisotopic Mass: 164.03859095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.7±50.0 ºC (760 Torr),
• Flash Point: 93.6±19.7 ºC,
• Solubility: Slightly soluble (20 g/l) (25 º C),

Additional information on 7-Fluoro-4-hydroxyquinazoline

7-Fluoro-4-hydroxyquinazoline (CAS No. 1210824-60-4): A Key Intermediate in Modern Pharmaceutical Research

7-Fluoro-4-hydroxyquinazoline, identified by the chemical identifier CAS No. 1210824-60-4, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile applications in drug development and medicinal research. The presence of both a fluorine substituent and a hydroxyl group on the quinazoline backbone imparts unique chemical properties, making it a valuable scaffold for synthesizing biologically active molecules.

The< strong>fluoro group, specifically, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates. In contrast, the< strong>hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be critical for interactions with biological macromolecules such as proteins and enzymes.

In recent years, 7-fluoro-4-hydroxyquinazoline has been extensively studied as a precursor in the synthesis of various therapeutic agents. Its structural framework is conducive to modifications that can yield compounds with targeted biological activities. For instance, researchers have explored its utility in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The quinazoline core is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting promising pharmacological effects.

One notable application of 7-fluoro-4-hydroxyquinazoline is in the development of antiviral medications. The compound’s ability to interfere with viral replication cycles makes it an attractive candidate for further investigation. Recent studies have demonstrated its potential in inhibiting enzymes crucial for viral polymerization and assembly. This aligns with the broader effort in pharmaceutical research to identify novel antiviral agents capable of addressing emerging viral threats.

The< strong>CAS No. 1210824-60-4 designation ensures precise identification and traceability of this compound in research and industrial settings. This standardized nomenclature is essential for compliance with regulatory requirements and for facilitating accurate documentation in scientific literature. The compound’s synthesis often involves multi-step organic reactions that require careful optimization to achieve high yields and purity.

Advances in synthetic methodologies have enabled more efficient production processes for 7-fluoro-4-hydroxyquinazoline. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been employed to streamline its synthesis, reducing both time and resource consumption. These innovations are critical for scaling up production while maintaining the integrity of the final product.

The< strong>hydroxyl group on 7-fluoro-4-hydroxyquinazoline also provides opportunities for further functionalization through chemical transformations such as esterification or etherification. These modifications can alter the solubility profile and bioavailability of derivatives, making them more suitable for specific therapeutic applications. Such adaptability underscores the compound’s importance as a building block in drug discovery.

In conclusion, 7-fluoro-4-hydroxyquinazoline (CAS No. 1210824-60-4) stands out as a versatile intermediate with significant implications for pharmaceutical innovation. Its unique structural features enable the development of diverse therapeutic agents across multiple disease areas. As research continues to uncover new applications, this compound will undoubtedly remain a cornerstone in medicinal chemistry efforts aimed at improving human health.